(E)-N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[1-(2,5-dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C18H22N4O3S/c1-14-13-17(21(2)19-14)22-11-6-9-16(18(22)23)20-26(24,25)12-10-15-7-4-3-5-8-15/h3-5,7-8,10,12-13,16,20H,6,9,11H2,1-2H3/b12-10+
• InChI Key: GIRYCMRGKDFIFI-ZRDIBKRKSA-N
• Canonical SMILES: CC1=NN(C(=C1)N2CCCC(C2=O)NS(=O)(=O)C=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=NN(C(=C1)N2CCCC(C2=O)NS(=O)(=O)/C=C/C3=CC=CC=C3)C
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol

Description

The compound “(E)-N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]-2-phenylethenesulfonamide” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains a piperidinone group, which is a type of lactam or cyclic amide. The presence of these functional groups could suggest that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazole and piperidinone rings. The exact synthesis process would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and piperidinone rings would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The pyrazole and piperidinone groups could potentially be involved in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of the pyrazole and piperidinone groups could affect these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is used. It’s possible that the compound could interact with various biological targets due to the presence of the pyrazole and piperidinone groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies on its reactivity, stability, and interactions with various biological targets.